![molecular formula C11H10N4O2 B2430926 1-methyl-6-oxo-N-(pyridin-3-yl)-1,6-dihydropyridazine-3-carboxamide CAS No. 1040661-29-7](/img/structure/B2430926.png)
1-methyl-6-oxo-N-(pyridin-3-yl)-1,6-dihydropyridazine-3-carboxamide
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Description
1-methyl-6-oxo-N-(pyridin-3-yl)-1,6-dihydropyridazine-3-carboxamide is a useful research compound. Its molecular formula is C11H10N4O2 and its molecular weight is 230.227. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Pyridine-Derived Schiff Bases for Antimicrobial Activity
A study by Al-Omar and Amr (2010) explored the synthesis of pyridine-bridged bis-carboxamide Schiff's bases, starting from 2,6-pyridinedicarbonyl dichloride. The compounds exhibited significant bactericidal and fungicidal activities, comparable to reference antibiotic drugs like streptomycin and fusidic acid. This research demonstrates the potential of pyridazine derivatives in developing new antimicrobial agents (Al-Omar & Amr, 2010).
Microwave-Assisted Synthesis of Isothiazolopyridines
Youssef, Azab, and Youssef (2012) reported on the synthesis of isothiazolopyridines, pyridothiazines, and pyridothiazepines using both traditional chemical methods and modern microwave techniques. This study highlights the efficiency of microwave-assisted reactions in synthesizing complex pyridazine derivatives, providing higher yields in shorter times (Youssef, Azab, & Youssef, 2012).
Water Oxidation Catalysis by Ru Complexes
Research by Zong and Thummel (2005) focused on the synthesis of well-organized dinuclear complexes using pyridazine ligands for water oxidation catalysis. These complexes displayed efficient oxygen evolution, highlighting the utility of pyridazine derivatives in catalysis and renewable energy applications (Zong & Thummel, 2005).
Anticancer Potential of Imidazo[4,5-c]pyridines
Temple, Rose, Comber, and Rener (1987) explored the synthesis of imidazo[4,5-c]pyridines and their analogs as potential anticancer agents. Their studies indicated moderate activity, suggesting the potential of pyridazine derivatives in developing novel cancer therapies (Temple, Rose, Comber, & Rener, 1987).
Novel Synthesis of Pyrazolopyridines for Anti-HIV Activity
Savant, Ladva, and Pandit (2018) synthesized novel 3-amino-4,5-dihydro-6-methyl-4-oxo-N-aryl-1H-pyrazolo[4,3-c]pyridine-7-carboxamides showing moderate to potent activity against HIV strains. This underscores the potential of pyridazine derivatives in antiviral drug development (Savant, Ladva, & Pandit, 2018).
Properties
IUPAC Name |
1-methyl-6-oxo-N-pyridin-3-ylpyridazine-3-carboxamide |
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InChI |
InChI=1S/C11H10N4O2/c1-15-10(16)5-4-9(14-15)11(17)13-8-3-2-6-12-7-8/h2-7H,1H3,(H,13,17) |
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Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HYZYKOUXQZCSJV-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=O)C=CC(=N1)C(=O)NC2=CN=CC=C2 |
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Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10N4O2 |
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Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.22 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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